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Compound of Interest

Compound Name: N,N'-Dimethylethylenediamine

Cat. No.: B021762

An In-Depth Technical Guide to the Safe Handling of N,N'-Dimethylethylenediamine For
Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling protocols, and emergency
procedures for N,N'-Dimethylethylenediamine, a flammable and corrosive liquid. The
information is compiled from various Safety Data Sheets (SDS) to ensure a thorough
understanding of the associated hazards and mitigation strategies. This document addresses
two common isomers: N,N'-Dimethylethylenediamine (CAS 110-70-3) and N,N-
Dimethylethylenediamine (CAS 108-00-9), and clearly distinguishes between their respective
data where available.

Hazard Identification and Classification

N,N'-Dimethylethylenediamine is classified as a hazardous chemical under the Globally
Harmonized System (GHS). It is a flammable liquid and vapor that causes severe skin burns
and eye damage.[1][2][3] Inhalation may also cause respiratory irritation.[1][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid
Flammable Liquid 2o0r3 and vapor / H226: Flammable
liquid and vapour[1][2][4]

) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1Aor 1B
burns and eye damage[1][2][3]

) o H314: Causes severe skin
Serious Eye Damage/Irritation 1
burns and eye damage[2][3]

H302: Harmful if swallowed[2]

Acute Toxicity (Oral) 4
[5]
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 )
skin[2][5]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][3]

Hazard Pictograms:
GHSO02 (Flame), GHSO05 (Corrosion), GHS07 (Exclamation Mark)[1]
Signal Word: Danger[2][3][4][6]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling
and storage.

Table 2: Physical and Chemical Properties
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N,N'- N,N-
Property Dimethylethylenediamine Dimethylethylenediamine
(CAS 110-70-3) (CAS 108-00-9)
Molecular Formula CaH12N2[3][7] CaH12N2[4]
Molecular Weight 88.15 g/mol [3] 88.15 g/mol [4][5]
o Clear, colorless to light straw
Appearance Liquid o
liquid[8]
Boiling Point 119 °C 104-106 °C[9]
Density 0.819 g/mL at 20 °C 0.807 g/mL at 20 °C[9]
) 11.7 °C (53.1 °F) - closed
Flash Point 26 °C (78.8 °F) - closed cup
cup[4]
Vapor Pressure 20.6 mmHg[3] Not specified
Refractive Index n20/D 1.431 n20/D 1.438[9]

Handling and Storage Protocols

Proper handling and storage are essential to minimize risk of exposure and accidents.

Safe Handling

o Ventilation: Always use in a well-ventilated area, preferably within a chemical fume hood, to
maintain safe working conditions.[7][8]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[6][7] No smoking is permitted in handling areas.[1][6] All metal parts of equipment must be
grounded to prevent static electricity discharge.[2] Use only non-sparking tools and
explosion-proof equipment.[1][2][6]

e Personal Contact: Avoid all personal contact, including inhalation of vapors, mists, or gas.[7]
[8] Do not get in eyes, on skin, or on clothing.[6][8]

e Hygiene: Do not eat, drink, or smoke when using this product.[2][7] Wash hands and any
exposed skin thoroughly after handling.[2][6]
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Storage Conditions

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][6][8]
Store locked up.[2][6]

o Location: Store in a designated flammables and corrosives area.[2][6]

e Incompatible Materials: Keep away from acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and carbon dioxide (C0O2).[6][9]

e Sunlight: Protect from sunlight.[1]

Personal Protective Equipment (PPE)

A systematic approach to PPE is critical to prevent exposure. The following diagram illustrates
the selection process.
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Hazard Assessment

Task: Handling
N,N'-Dimethylethylenediamine

Evaluate Task
\4

Identify Hazards:
- Flammable Liquid
- Corrosive (Skin/Eyes)
- Respiratory Irritant
- Acutely Toxic

Protect Eyes Protect Skin Protect Body Protect Lungs

PPE Selection
v
Eye/Face Protection: Hand Protection: Body Protection:

Respiratory Protection:
- Use in chemical fume hood

- Chemical Splash Goggles (ANSI 287.1) - Chemical-resistant gloves - Laboratory Coat

- Face Shield for splash risk (e.g., Butyl rubber, Nitrile) - Chemical-resistant apron - If ventilation is inadequate, use

NIOSH-approved respirator (Type ABEK filter)

Click to download full resolution via product page

Caption: PPE selection workflow for N,N'-Dimethylethylenediamine.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles.[8] For splash hazards,
use tight-sealing safety goggles and a face
shield.[6][10]

Skin Protection

Wear appropriate protective gloves (e.g., Butyl
rubber, Viton, Nitrile for splash protection) and
clothing to prevent skin exposure.[2][8][10] A lab
coat is standard, and a chemical-resistant apron

is recommended for larger quantities.[10]

Respiratory Protection

All work should be conducted in a well-
ventilated area, preferably a chemical fume
hood.[8][10] If exposure limits may be
exceeded, use a NIOSH/MSHA approved
respirator with a suitable filter (e.g., Type
ABEK).[2]

Engineering Controls

Ensure that eyewash stations and safety
showers are close to the workstation location.[2]
[6] Use explosion-proof electrical, ventilating,

and lighting equipment.[2][6]

Emergency Protocols: First Aid and Spills

Immediate and appropriate action is vital in an emergency. The following workflow outlines the

general response procedure.
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Emergency Event
(Spill or Exposure)

Immediate Actions

Ensure Scene Safety
(Remove ignition sources,
ventilate area)

'

Evacuate non-essential
personnel

:

Call for Emergency
Assistance / POISON CENTER

Specific

Personal Exposure?

esponse

Administer First Aid

Spill Cleanup (See Protocol 5.1)

Cleanup Complete

Seek Professional

Medical Attention

Click to download full resolution via product page

Caption: General emergency response workflow for spills or exposure.
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Experimental Protocol: First Aid Measures

In all cases of doubt, or when symptoms persist, seek immediate medical advice.[1]

» General Advice: Do not leave the affected person unattended.[1] Remove the victim from the
danger area and take off all contaminated clothing immediately.[1]

e Eye Contact:

o

Immediately hold eyelids apart and flush the eye continuously with running water for at
least 15 minutes.[6][7][8]

o

Ensure complete irrigation by occasionally lifting the upper and lower lids.[7][8]

[¢]

Remove contact lenses if present and easy to do.[1][6] Continue rinsing.[1][6]

o

Immediately call a POISON CENTER or doctor.[1][2][8]

¢ Skin Contact:

(¢]

Take off immediately all contaminated clothing.[1][6]

[¢]

Rinse skin with plenty of water or shower for at least 15 minutes.[1][2][8]

[e]

Wash with plenty of soap and water.[1]

[e]

Seek immediate medical attention.[2][8]
e Inhalation:

o Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[2]
[6][11]

o If breathing is irregular or has stopped, provide artificial respiration.[1][8] Do not use
mouth-to-mouth resuscitation.[2][6]

o Seek immediate medical assistance.[1][8]

e Ingestion:
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[e]

Rinse mouth with water (only if the person is conscious).[1]

o

Do NOT induce vomiting.[1][2][6]

[¢]

If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[8]

o

Immediately call a POISON CENTER or doctor.[1][2]

Experimental Protocol: Accidental Release (Spill)
Measures

e Personal Precautions:

[¢]

Evacuate personnel to safe areas.[6]

o

Wear appropriate personal protective equipment, including respiratory protection.[1][6]

o

Ensure adequate ventilation.[6]

o

Remove all sources of ignition.[2][6][8]
e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.[11]
o Keep away from drains, surface water, and ground water.[1]

o Containment and Cleanup:

[¢]

Contain the spill by covering drains.[1]

o

Absorb the spill with inert, non-combustible material (e.g., sand, vermiculite, universal
binder, or earth).[2][8]

[¢]

Use spark-proof tools to collect the material.[2][6][8]

o

Place the absorbed material into a suitable, closed, and labeled container for disposal.[2]

[8]
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o Ventilate the affected area.[1]

Toxicological and Fire Hazard Information

Table 4: Toxicology and Firefighting Summary

Aspect Details

Causes severe skin burns (dermatotoxin) and
serious eye damage.[1][3] Harmful if swallowed
or in contact with skin.[2] Inhalation may cause
Toxicological Effects respiratory tract irritation and can lead to toxic
pneumonitis.[1][3] The substance is not
classified as a carcinogen, mutagen, or

reproductive toxicant.[1][6]

Flammable liquid and vapor.[1][6] Vapors may
) form explosive mixtures with air and can travel
Fire Hazards S
to a source of ignition and flash back.[6]

Containers may explode when heated.[6]

Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (C0O2).[6]

Hazardous Combustion Products

Use sand, carbon dioxide (CO2), dry chemical,
Suitable Extinguishing Media or alcohol-resistant foam.[1][6] Water mist may

be used to cool closed containers.[6]

Wear a self-contained breathing apparatus
Firefighter Protection (SCBA) in pressure-demand, MSHA/NIOSH

approved, and full protective gear.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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